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Azadirachtin B: A Comprehensive Technical
Guide
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Abstract
Azadirachtin B, a prominent limonoid isolated from the neem tree (Azadirachta indica), is a

molecule of significant interest due to its diverse biological activities. This technical guide

provides an in-depth overview of the chemical structure, physicochemical properties, and

known biological effects of Azadirachtin B. It is intended to serve as a comprehensive

resource for researchers, scientists, and professionals in drug development, offering detailed

information on its mechanism of action, experimental protocols for its study, and a summary of

its quantitative biological data.

Chemical Structure and Physicochemical Properties
Azadirachtin B is a highly oxidized tetranortriterpenoid, belonging to the limonoid class of

secondary metabolites.[1] Its complex molecular architecture features numerous stereocenters

and oxygen-containing functional groups, contributing to its broad spectrum of biological

activities.

The fundamental chemical and physical properties of Azadirachtin B are summarized in the

table below for easy reference.
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Property Value References

IUPAC Name

dimethyl

(1S,4S,5R,6S,7S,8R,11S,12R,

14S,15R)-7,14-dihydroxy-6-

[(1S,2S,6S,8S,9R,11S)-2-

hydroxy-11-methyl-5,7,10-

trioxatetracyclo[6.3.1.0²,⁶.0⁹,¹¹]

dodec-3-en-9-yl]-6-methyl-12-

[(E)-2-methylbut-2-enoyl]oxy-

3,9-

dioxatetracyclo[6.6.1.0¹,⁵.0¹¹,¹⁵]

pentadecane-4,11-

dicarboxylate

[2]

Synonyms
Deacetylazadirachtinol, 3-

Tigloylazadirachtol
[3][4]

CAS Number 106500-25-8 [5][6]

Molecular Formula C₃₃H₄₂O₁₄ [3][5][6]

Molecular Weight 662.7 g/mol [3][5][6]

Physical Description Powder [5]

Melting Point 204 - 206 °C (from ethanol) [7]

Solubility

Slightly soluble in Chloroform,

DMSO, and Methanol. Soluble

in Acetone, Dichloromethane,

and Ethyl Acetate.

[3][4][5]

Purity
Typically >95% for research-

grade material.
[4][8]

Biological Activities and Mechanism of Action
Azadirachtin B exhibits a wide range of biological effects, making it a valuable lead compound

for the development of new therapeutic agents and environmentally friendly pesticides.[1][3]
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Insecticidal and Nematicidal Activity
Azadirachtin B is a potent insect growth regulator and antifeedant.[3] Its mechanism of action

is multifaceted, primarily involving the disruption of the neuroendocrine system in insects.[3][4]

Hormonal Disruption: It interferes with the synthesis and release of crucial insect hormones,

such as ecdysteroids (moulting hormones) and juvenile hormones.[3][6] Specifically, it

inhibits the release of prothoracicotropic hormone (PTTH), which in turn suppresses the

production of ecdysone, leading to developmental arrest and moulting defects.[4][6]

Antifeedant Properties: Azadirachtin B acts on the gustatory chemoreceptors of insects,

deterring them from feeding.[1][4] This leads to starvation and reduced crop damage.

Reproductive Effects: The compound can cause sterility in some insect species by disrupting

reproductive functions.[3]

The insecticidal and nematicidal activities of Azadirachtin B have been quantified in various

studies, as summarized in the table below.

Activity Test Organism Metric Value References

Insecticidal

Plutella xylostella

(diamondback

moth)

LC₅₀ 1.03 mg/mL [3][4]

Nematicidal

Meloidogyne

incognita (root-

knot nematode)

LD₅₀ 125.8 ppm [3]

Nematicidal

Rotylenchulus

reniformis

(reniform

nematode)

EC₅₀ 96.6 ppm [7]

Antifungal
Rhizoctonia

solani
EC₅₀ >63.7 ppm [7]

Antifungal Sclerotium rolfsii EC₅₀ >43.9 ppm [7]
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A simplified representation of the insecticidal signaling pathway disrupted by Azadirachtin B is

provided below.

Azadirachtin B Corpus CardiacumInhibits PTTH ReleaseReduces Prothoracic GlandStimulates Ecdysone SynthesisStimulates Normal Insect
Development & Molting

Click to download full resolution via product page

Insecticidal mechanism of Azadirachtin B.

Osteogenic Properties
Recent studies have highlighted the potential of Azadirachtin B and related limonoids in

promoting bone formation. It has been shown to stimulate the differentiation of osteoblasts, the

cells responsible for synthesizing bone matrix.[9]

Mechanism: The osteogenic effects of Azadirachta indica triterpenoids are believed to be

mediated through the p38 mitogen-activated protein kinase (MAPK) pathway, stimulated by

Bone Morphogenetic Protein 2 (BMP2). This activation subsequently initiates the Wnt/β-

catenin signaling pathway, a critical regulator of bone development.[10]

The effective concentrations of Azadirachtin B for promoting osteoblast proliferation are

detailed in the table below.

Activity Cell Line Metric
Effective
Concentration
s

References

Osteoblast

Proliferation

Primary calvarial

osteoblasts

Increased

proliferation

100 pM and 10

nM
[3][4]

The proposed signaling pathway for the osteogenic activity of Azadirachtin B is illustrated in

the following diagram.
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Osteogenic signaling pathway of Azadirachtin B.

Other Biological Activities
In addition to its well-documented insecticidal and osteogenic properties, Azadirachtin B has

been reported to possess anticancer, anti-inflammatory, and antiviral activities.[5] However,

further research is required to fully elucidate the mechanisms underlying these effects.
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Experimental Protocols
The isolation, purification, and characterization of Azadirachtin B from its natural source, the

neem tree, require a multi-step approach.

Extraction and Purification
A general workflow for the extraction and purification of Azadirachtin B from neem seeds is

outlined below. The specific solvents and chromatographic conditions may be optimized

depending on the desired purity and yield.

Seed Preparation: Neem seeds are decorticated and ground into a fine powder.

Defatting: The powdered seeds are first extracted with a non-polar solvent, such as hexane,

to remove the fatty oils.[5]

Extraction of Limonoids: The defatted seed material is then extracted with a polar solvent,

typically methanol or ethanol, to isolate the limonoid fraction containing Azadirachtin B.[2][5]

Solvent Partitioning: The crude extract is subjected to liquid-liquid partitioning to separate

compounds based on their polarity. A common scheme involves partitioning between

petroleum ether and aqueous methanol.[5]

Chromatographic Purification: The enriched fraction is further purified using chromatographic

techniques.

Medium-Pressure Liquid Chromatography (MPLC): Reverse-phase MPLC is an effective

method for the preparative separation of azadirachtins.[7]

High-Performance Liquid Chromatography (HPLC): Preparative or semi-preparative HPLC

on a C18 column is used for the final purification to obtain high-purity Azadirachtin B.[11]

[12]

The following diagram illustrates a typical experimental workflow for the isolation and

purification of Azadirachtin B.
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Workflow for Azadirachtin B isolation.
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Characterization
The identity and purity of isolated Azadirachtin B are confirmed using various analytical

techniques:

High-Performance Liquid Chromatography (HPLC): An analytical HPLC method with a C18

column and a mobile phase of water-acetonitrile is commonly used for quantification and

purity assessment. Detection is typically performed using a UV detector at 215 nm.[12][13]

Mass Spectrometry (MS): Electrospray Ionization Mass Spectrometry (ESIMS) is employed

to determine the molecular weight and fragmentation pattern of the molecule, confirming its

identity.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the detailed chemical structure of Azadirachtin B.[8]

Conclusion
Azadirachtin B is a naturally occurring compound with a complex chemical structure and a

remarkable array of biological activities. Its potent insecticidal properties, coupled with its

promising osteogenic potential, make it a subject of intense research interest. This technical

guide has provided a comprehensive overview of the current knowledge on Azadirachtin B,

from its fundamental chemical properties to its mechanisms of action and the experimental

methodologies used for its study. It is hoped that this resource will facilitate further research

and development efforts aimed at harnessing the full therapeutic and agricultural potential of

this fascinating molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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